![molecular formula C12H12O2 B2985997 3-Phenylhex-5-ynoic acid CAS No. 92898-16-3](/img/structure/B2985997.png)
3-Phenylhex-5-ynoic acid
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Overview
Description
3-Phenylhex-5-ynoic acid is a chemical compound with the molecular formula C12H12O2 . It has a molecular weight of 188.22 g/mol . The compound contains a total of 26 bonds, including 14 non-H bonds, 8 multiple bonds, 4 rotatable bonds, 1 double bond, 1 triple bond, 6 aromatic bonds, 1 six-membered ring, 1 carboxylic acid (aliphatic), and 1 hydroxyl group .
Molecular Structure Analysis
The molecular structure of this compound includes a phenyl group (C6H5-) attached to a hex-5-ynoic acid group (C5H7COOH). The compound has a triple bond between the second and third carbon atoms in the hex-5-ynoic acid group .Physical And Chemical Properties Analysis
This compound has several computed properties, including a molecular weight of 188.22 g/mol, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 2, and a rotatable bond count of 4 . It also has a topological polar surface area of 37.3 Ų and a complexity of 230 .Scientific Research Applications
Polymer Production
Research has shown that certain acids, including those with structures similar to 3-Phenylhex-5-ynoic acid, can be used as substrates for producing polyesters with Pseudomonas species. These polyesters contain aromatic substituents, indicating the potential for this compound to contribute to the synthesis of poly-3-hydroxyalkanoates with unique properties (Hazer, Lenz, & Fuller, 1996).
Organic Synthesis and Medicinal Chemistry
The synthesis of chiral alk-1-ynes, including molecules structurally related to this compound, demonstrates the compound's relevance in organic synthesis. Such molecules have been prepared through stereospecific procedures, underscoring the importance of this compound in synthesizing chiral compounds, which are crucial in medicinal chemistry (Caporusso & Lardicci, 1983).
Solar Cell Development
Novel organic sensitizers for solar cell applications have been engineered, incorporating structures similar to this compound. These sensitizers, when anchored onto TiO2 film, exhibit high incident photon to current conversion efficiencies, suggesting a potential application for this compound in improving solar cell efficiency (Kim et al., 2006).
Molecular Engineering
Research into the molecular engineering of organic sensitizers, including those related to this compound, has led to significant advancements in dye-sensitized solar cell technologies. By engineering the molecular structure of sensitizers, researchers have achieved improved solar energy conversion efficiencies, highlighting the compound's potential in renewable energy technologies (Hagberg et al., 2008).
Material Science and Nanotechnology
In material science and nanotechnology, the modification of micelle structures with phenylalkanoic acid analogues, such as this compound, has been explored. These modifications result in the transformation of micelle morphologies, offering potential applications in microfluidics, drag reduction, and encapsulation processes (Padsala et al., 2016).
Future Directions
While specific future directions for research on 3-Phenylhex-5-ynoic acid are not mentioned in the literature, phenolic compounds in general are of interest in various fields, including food technology, medicine, and biotechnology . They are being studied for their antioxidant properties and potential health benefits .
Properties
IUPAC Name |
3-phenylhex-5-ynoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O2/c1-2-6-11(9-12(13)14)10-7-4-3-5-8-10/h1,3-5,7-8,11H,6,9H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFBKGGTURGCUAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCC(CC(=O)O)C1=CC=CC=C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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